Cas no 1804436-80-3 (Methyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: Methyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1804436-80-3
• MF: C₉H₄F₆INO₃
• MW: 415.027855873108
• CID: 4837772
• Update Time: 2025-06-13

Methyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C9H4F6INO3/c1-19-7(18)4-5(8(10,11)12)3(2-17-6(4)16)20-9(13,14)15/h2H,1H3
• InChI Key： LJTWIHHXKFJQLE-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=C(C(F)(F)F)C(=CN=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate

Recent Advances in the Application of Methyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1804436-80-3) in Chemical Biology and Pharmaceutical Research

Methyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate (CAS: 1804436-80-3) is a highly specialized pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and trifluoromethyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel agrochemicals and pharmaceuticals. Its structural features, including the iodine atom at the 2-position, make it a valuable building block for cross-coupling reactions, enabling the construction of complex molecular architectures.

Recent studies have highlighted the compound's role in the synthesis of potential kinase inhibitors, a class of therapeutics with broad applications in oncology and inflammatory diseases. Researchers have leveraged the reactivity of the iodine moiety in palladium-catalyzed coupling reactions to introduce diverse pharmacophores, yielding libraries of compounds for high-throughput screening. A 2023 publication in the Journal of Medicinal Chemistry demonstrated the utility of this intermediate in generating selective JAK3 inhibitors, showing promising activity in autoimmune disease models.

In agrochemical research, the trifluoromethoxy group's unique properties have been exploited to enhance the bioavailability and metabolic stability of novel pesticides. A collaborative study between academic and industrial researchers published in Pest Management Science (2024) reported several lead compounds derived from this pyridine core that exhibit improved insecticidal activity against resistant pest strains. The electron-withdrawing nature of the trifluoromethyl group was found to significantly influence the compounds' binding affinity to target proteins.

The compound's synthetic accessibility has also been improved through recent methodological advances. A 2024 Organic Process Research & Development article detailed an optimized large-scale synthesis route that addresses previous challenges in regioselective iodination and esterification steps. This development is particularly important for enabling the compound's broader application in drug discovery programs, where consistent supply of high-quality material is crucial.

From a mechanistic perspective, computational chemistry studies have provided new insights into how the trifluoromethoxy group influences molecular conformation and electronic properties. Density functional theory (DFT) calculations published in Physical Chemistry Chemical Physics (2023) revealed unexpected conformational preferences that may explain the compound's reactivity patterns in various transformation reactions. These findings are informing the design of more efficient synthetic routes and derivative compounds.

Looking forward, the unique combination of structural features in Methyl 2-iodo-5-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-carboxylate positions it as a key intermediate for exploring new chemical space in medicinal chemistry. Its application in PROTAC (proteolysis targeting chimera) development is currently under investigation by several research groups, leveraging its ability to serve as a linker between target-binding and E3 ligase-recruiting moieties. As synthetic methodologies continue to evolve and biological screening becomes more sophisticated, this compound is likely to play an increasingly important role in the discovery of next-generation therapeutics.